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Compound of Interest

Compound Name: Carmine

Cat. No.: B10827495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectral properties of carmine, a natural

dye with a long history in microscopy. We will delve into its quantitative spectral characteristics,

photostability, and detailed experimental protocols for its application in modern microscopy,

with a focus on providing actionable data and methodologies for researchers in the life

sciences.

Core Spectral Properties of Carmine
Carmine (C.I. 75470, Natural Red 4) is a vibrant red dye derived from carminic acid, which is

extracted from the cochineal insect (Dactylopius coccus)[1]. In microscopy, it is typically used

as a histological stain for nuclei, glycogen, and mucins[2][3][4]. Its staining properties are highly

dependent on the formulation and the mordant used, which is often an aluminum or iron salt.

The active coloring agent is a chelate of carminic acid with a metal ion.

Absorption and Emission Spectra
The absorption and emission characteristics of carmine are crucial for its effective use in both

brightfield and fluorescence microscopy. The spectral properties can vary depending on the

solvent, pH, and the specific formulation of the carmine stain[5].

When used as a fluorescent stain, particularly for chromatin, carmine exhibits a strong reddish-

orange fluorescence. The optimal excitation wavelengths are in the blue to violet range of the
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spectrum.

Table 1: Quantitative Spectral Data of Carmine

Property Value Conditions Reference

Absorption Maximum

(λmax)
~500 nm General [1]

525-535 nm in H₂O [6]

530-535 nm at pH 12.5-12.6 [5]

565-570 nm & 525-

532 nm
in DMSO [7]

Molar Absorptivity (ε)

of Carminic Acid
8,595 M⁻¹cm⁻¹

at 490 nm in 0.02 M

aq. HCl
[8]

Fluorescence

Excitation Maximum

436 nm (violet-blue) or

450-490 nm (blue)
For chromatin staining

Fluorescence

Emission
Reddish-orange For chromatin staining

Fluorescence

Quantum Yield (Φf)

Data not available for

C.I. 75470 in

microscopy

applications.

-

Photostability

Generally considered

stable for histology.[2]

Photobleaching can

occur under intense

illumination.

-

Note: The molar absorptivity of carmine itself (the aluminum lake of carminic acid) is not well-

documented in the literature for specific microscopy applications. The provided value is for

carminic acid, the precursor to the dye. The dye content of commercial carmine preparations

can vary significantly, affecting staining intensity[2].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b10827495?utm_src=pdf-body
https://www.stainsfile.com/dyes/carmine/
https://www.carlroth.com/ch/en/chromogenic-dyes/carmine-%28c-i-%C2%A075470%29/p/6859.2
https://pubmed.ncbi.nlm.nih.gov/17510809/
https://sdfine.com/carmine-m-s-c-i-75470-meets-analytical-specification-of-fcc-44017-g05.html
https://www.researchgate.net/publication/6321299_Revised_procedures_for_the_certification_of_carmine_CI_75470_Natural_red_4_as_a_biological_stain
https://pubmed.ncbi.nlm.nih.gov/18074265/
https://www.benchchem.com/product/b10827495?utm_src=pdf-body
https://www.benchchem.com/product/b10827495?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18074265/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Carmine Staining
The versatility of carmine as a stain is reflected in the variety of established protocols, each

optimized for a specific application. Below are detailed methodologies for three common

carmine staining techniques.

Best's Carmine for Glycogen Detection
This method is highly specific for glycogen, staining it a bright red color[3][9]. The mechanism is

believed to involve hydrogen bonding between the carmine complex and the hydroxyl groups

of the glycogen polymer.

Experimental Protocol: Best's Carmine Staining

A. Reagents

Best's Carmine Stock Solution:

Carmine: 2 g

Potassium carbonate: 1 g

Potassium chloride: 5 g

Distilled water: 60 mL

Ammonia (28%): 20 mL

Best's Carmine Working Solution:

Best's Carmine Stock Solution: 10 mL

Ammonia (28%): 15 mL

Methanol: 15 mL

Differentiating Solution:

Ethanol (80%): 20 mL
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Methanol: 40 mL

Distilled water: 50 mL

Fixative: Carnoy's fixative (60 mL ethanol, 30 mL chloroform, 10 mL glacial acetic acid) is

recommended for optimal glycogen preservation.[2] Formalin-fixed tissues can also be

used[9][10].

Nuclear Counterstain: Mayer's Hemalum or similar.

B. Procedure

Deparaffinize and Rehydrate: Bring paraffin-embedded tissue sections to water through

xylene and a graded series of ethanol.

Nuclear Counterstain (Optional): Stain with Mayer's Hemalum for 3-5 minutes to visualize

nuclei.

Rinse: Rinse well in distilled water.

Carmine Staining: Stain in Best's Carmine working solution for 15-30 minutes[11].

Differentiation: Differentiate in the differentiating solution for a few seconds until the glycogen

granules are distinct and the background is clear.

Dehydration: Dehydrate rapidly through 70%, 95%, and absolute ethanol.

Clearing and Mounting: Clear in xylene and mount with a resinous mounting medium.

Expected Results: Glycogen will be stained a vibrant pink to red, while nuclei will be blue (if

counterstained)[11].

Mayer's Carmalum for Nuclear Staining
Mayer's Carmalum is a progressive nuclear stain that is resistant to acidic solutions, making it a

valuable counterstain in procedures that involve acidic dyes[12][13]. The staining mechanism

involves the formation of a coordination complex between the carmine-aluminum lake and the

phosphate groups of DNA[2].
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Experimental Protocol: Mayer's Carmalum Staining

A. Reagents

Mayer's Carmalum Solution:

Carmine: 1 g

Potassium alum (aluminum potassium sulfate): 10 g

Distilled water: 200 mL

Fixative: Any standard histological fixative.

B. Procedure

Preparation of Staining Solution: Dissolve the potassium alum in distilled water with gentle

heating. Add the carmine and boil for 1 hour. Cool and filter. Add a crystal of thymol to

prevent mold growth.

Deparaffinize and Rehydrate: Bring tissue sections to water.

Staining: Stain in Mayer's Carmalum solution for 10-30 minutes. Overstaining is unlikely[12].

Wash: Wash in distilled water.

Dehydration, Clearing, and Mounting: Dehydrate through a graded ethanol series, clear in

xylene, and mount.

Expected Results: Nuclei will be stained a deep red to violet.

Acetocarmine for Chromosome Squashes
Acetocarmine is a classic cytogenetic stain used for the visualization of chromosomes in

squash preparations of cells, particularly from plants and insects[14][15]. The acetic acid in the

solution acts as both a fixative and a swelling agent for the chromosomes, while the carmine
stains the chromatin.

Experimental Protocol: Acetocarmine Staining
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A. Reagents

Acetocarmine Solution (1%):

Carmine: 10 g

Glacial acetic acid (45% aqueous solution): 1 L

Fixative: Carnoy's solution (6:3:1 ethanol:chloroform:glacial acetic acid)[16].

B. Procedure

Preparation of Staining Solution: Dissolve carmine in 45% acetic acid and reflux for 24

hours. Filter the solution and store in a dark bottle at 4°C[14].

Fixation: Fix the tissue (e.g., root tips, anthers) in Carnoy's solution for at least 1-3 hours,

and up to 72 hours for some plant tissues[14][16].

Staining: Transfer the fixed material to the acetocarmine solution and stain for at least 30

minutes. Gentle heating can intensify the stain[14].

Squash Preparation: Place a small piece of the stained tissue on a microscope slide in a

drop of 45% acetic acid. Place a coverslip over the tissue and gently apply pressure with

your thumb between two layers of filter paper to squash the cells and spread the

chromosomes.

Sealing and Observation: Seal the edges of the coverslip with nail polish or a similar sealant

to prevent drying. Observe under a microscope.

Expected Results: Chromosomes will be stained a deep red, allowing for the visualization of

their morphology and number.

Visualization of Methodologies
To further clarify the experimental workflows, the following diagrams have been generated

using the DOT language.

Best's Carmine Staining Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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